Cas no 1804418-99-2 (Ethyl 3,5-dimethoxy-2-fluorobenzoate)

• Product Name: Ethyl 3,5-dimethoxy-2-fluorobenzoate
• CAS No: 1804418-99-2
• MF: C₁₁H₁₃FO₄
• MW: 228.216927289963
• CID: 4955585
• Update Time: 2023-08-23

Ethyl 3,5-dimethoxy-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dimethoxy-2-fluorobenzoate

• Inchi： 1S/C11H13FO4/c1-4-16-11(13)8-5-7(14-2)6-9(15-3)10(8)12/h5-6H,4H2,1-3H3
• InChI Key： ZPCUVKMZFVRQEN-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C(=O)OCC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8